![molecular formula C9H14BrNO2S2 B270215 5-bromo-N-isopentyl-2-thiophenesulfonamide](/img/structure/B270215.png)
5-bromo-N-isopentyl-2-thiophenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-bromo-N-isopentyl-2-thiophenesulfonamide, also known as Br-IP-Ts, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound belongs to the class of sulfonamides and is widely used in medicinal chemistry, biochemistry, and pharmacology.
Mechanism of Action
The mechanism of action of 5-bromo-N-isopentyl-2-thiophenesulfonamide involves the inhibition of carbonic anhydrase isoforms, particularly CA IX. The compound binds to the active site of the enzyme and prevents the catalysis of the hydration of carbon dioxide to bicarbonate and protons. This leads to the suppression of tumor growth and metastasis, as well as the modulation of the extracellular pH.
Biochemical and Physiological Effects
This compound has been found to exhibit various biochemical and physiological effects. In vitro studies have shown that the compound can induce apoptosis in cancer cells, inhibit cell migration and invasion, and modulate the pH of the extracellular environment. In vivo studies have shown that this compound can suppress tumor growth and metastasis in animal models.
Advantages and Limitations for Lab Experiments
5-bromo-N-isopentyl-2-thiophenesulfonamide has several advantages for lab experiments. The compound is relatively easy to synthesize and has a high purity level. It exhibits potent inhibitory activity against carbonic anhydrase isoforms, particularly CA IX, which makes it a valuable tool for studying the role of this enzyme in various physiological processes. However, there are also limitations to the use of this compound in lab experiments. The compound has low solubility in water, which can make it difficult to work with in aqueous solutions. It also has a short half-life, which can limit its effectiveness in certain experimental settings.
Future Directions
There are several future directions for the study of 5-bromo-N-isopentyl-2-thiophenesulfonamide. One area of research is the development of more potent and selective inhibitors of carbonic anhydrase isoforms, particularly CA IX. This could lead to the development of novel therapeutic agents for the treatment of cancer and other diseases. Another area of research is the investigation of the role of this compound in modulating the extracellular pH and its effects on various physiological processes. This could provide new insights into the regulation of cellular processes and the development of new therapeutic strategies. Additionally, the use of this compound in combination with other drugs or therapies could be explored to enhance its effectiveness in the treatment of various diseases.
Synthesis Methods
The synthesis of 5-bromo-N-isopentyl-2-thiophenesulfonamide involves the reaction of 5-bromo-2-methylthiophene with isopentylamine and chlorosulfonic acid. The reaction takes place in the presence of a catalyst and produces this compound as the final product. The synthesis method is relatively simple and can be performed in a laboratory setting.
Scientific Research Applications
5-bromo-N-isopentyl-2-thiophenesulfonamide has been extensively studied for its potential applications in various scientific fields. In medicinal chemistry, this compound has been found to exhibit potent inhibitory activity against carbonic anhydrase IX (CA IX), which is an enzyme that is overexpressed in various types of cancer cells. The inhibition of CA IX by this compound can lead to the suppression of tumor growth and metastasis.
In biochemistry, this compound has been used as a tool to study the role of CA IX in various physiological processes. The compound has been found to modulate the pH of the extracellular environment, which is crucial for the regulation of various cellular processes such as cell migration and invasion.
In pharmacology, this compound has been studied for its potential use as a therapeutic agent for various diseases such as cancer, osteoporosis, and glaucoma. The compound has been found to exhibit potent inhibitory activity against carbonic anhydrase isoforms, which are involved in the pathogenesis of these diseases.
properties
Molecular Formula |
C9H14BrNO2S2 |
---|---|
Molecular Weight |
312.3 g/mol |
IUPAC Name |
5-bromo-N-(3-methylbutyl)thiophene-2-sulfonamide |
InChI |
InChI=1S/C9H14BrNO2S2/c1-7(2)5-6-11-15(12,13)9-4-3-8(10)14-9/h3-4,7,11H,5-6H2,1-2H3 |
InChI Key |
JVNFKYIPHGTLHG-UHFFFAOYSA-N |
SMILES |
CC(C)CCNS(=O)(=O)C1=CC=C(S1)Br |
Canonical SMILES |
CC(C)CCNS(=O)(=O)C1=CC=C(S1)Br |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.